Cas no 1378820-39-3 (5-Amino-3-isobutyl-1-methyl-1h-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-3-isobutyl-1-methyl-1h-pyrazole-4-carbonitrile
• CAS No: 1378820-39-3
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4826429
• Update Time: 2025-07-21

5-Amino-3-isobutyl-1-methyl-1h-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-isobutyl-1-methyl-1h-pyrazole-4-carbonitrile
• 5-Amino-3-isobutyl-1-methyl-1h-pyrazole-4-carbonitrile

• Inchi： 1S/C9H14N4/c1-6(2)4-8-7(5-10)9(11)13(3)12-8/h6H,4,11H2,1-3H3
• InChI Key： DBDGQCWXOFOEDC-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#N)C(CC(C)C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 67.6